Cas no 754959-55-2 (methyl 2-3-(aminomethyl)phenylacetate)

methyl 2-3-(aminomethyl)phenylacetate structure
754959-55-2 structure
Product Name:methyl 2-3-(aminomethyl)phenylacetate
CAS No:754959-55-2
MF:C10H13NO2
MW:179.215722799301
CID:2147231
PubChem ID:21185372
Update Time:2025-04-21

methyl 2-3-(aminomethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(aminomethyl)phenylacetate
    • methyl 2-3-(aminomethyl)phenylacetate
    • SCHEMBL5046679
    • TQP1702
    • DB-297902
    • EN300-1271927
    • 754959-55-2
    • methyl 2-(3-(aminomethyl)phenyl)acetate
    • methyl 2-[3-(aminomethyl)phenyl]acetate
    • Inchi: 1S/C10H13NO2/c1-13-10(12)6-8-3-2-4-9(5-8)7-11/h2-5H,6-7,11H2,1H3
    • InChI Key: SODIELMLQMRCBL-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C=CC=C(CN)C=1)=O

Computed Properties

  • Exact Mass: 179.09500
  • Monoisotopic Mass: 179.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52.3A^2

Experimental Properties

  • PSA: 52.32000
  • LogP: 1.56110

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